Cas no 1394744-49-0 (5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one)

• Product Name: 5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one
• CAS No: 1394744-49-0
• Molecular Formula: C₁₄H₁₁FN₄O₂
• Molecular Weight: 286.261145830154
• CID: 6584986
• PubChem ID: 71873506

5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one Properties

Names and Identifiers

• 5-(6-fluoropyridine-3-carbonyl)-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepin-2-one
• AKOS033208797
• EN300-26612838
• 5-(6-fluoropyridine-3-carbonyl)-3,4-dihydro-1H-pyrido[2,3-b][1,4]diazepin-2-one
• 1394744-49-0
• Z1264645109

• InChIKey： KSDSVHMQUUMVFT-UHFFFAOYSA-N
• Inchi： 1S/C14H11FN4O2/c15-11-4-3-9(8-17-11)14(21)19-7-5-12(20)18-10-2-1-6-16-13(10)19/h1-4,6,8H,5,7H2,(H,18,20)
• SMILES： FC1=CC=C(C=N1)C(N1C2=C(C=CC=N2)NC(CC1)=O)=O

Computed Properties

• Exact Mass: 286.08660377g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 286.08660377g/mol
• Heavy Atom Count: 21
• Complexity: 420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridodiazepines